Fmoc-Gly-Gly-allyl propionate

• Molecular Formula: C25H26N2O7
• Molecular Weight: 466.5 g/mol
• InChI: InChI=1S/C25H26N2O7/c1-2-13-33-23(29)12-11-21(24(30)31)27-22(28)14-26-25(32)34-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h2-10,20-21H,1,11-15H2,(H,26,32)(H,27,28)(H,30,31)/t21-/m0/s1
• InChIKey: CCNNYDKFKPLPIC-NRFANRHFSA-N

Fmoc-Gly-Gly-allyl propionate Core Properties

Fmoc-Gly-Gly-allyl propionate (CAS No. 2766214-15-5) is a peptide-based cleavable linker intermediate used in the synthesis of antibody-drug conjugates (ADCs) . It belongs to the class of protected amino acid derivatives, featuring an Fmoc-protected glycine-glycine dipeptide, an allyl ester group, and a propionate moiety . The compound has a molecular formula of C₂₅H₂₆N₂O₇ and a molecular weight of 466.48 g/mol .

Linker intermediate for ADC and bioconjugate assembly research

Orthogonal allyl propionate handle enables sequential deprotection strategies

Fmoc-dipeptide scaffold supports solid-phase synthesis workflows

Fmoc-Gly-Gly-allyl propionate Substitution Limitations

Substituting Fmoc-Gly-Gly-allyl propionate with a generic Fmoc-protected dipeptide linker (e.g., Fmoc-Gly-Gly-OH) fundamentally alters the synthetic route due to the loss of the orthogonal allyl ester protecting group. The allyl ester enables selective deprotection under mild palladium-catalyzed conditions , independent of the Fmoc group and acid-labile side-chain protections, which is essential for constructing complex multifunctional ADC linker assemblies without unwanted side reactions [1]. Replacing it with a simpler analog eliminates the ability to perform site-specific, orthogonal modifications, leading to lower synthetic yields or the need for less efficient, alternative protection strategies.

Target compound

Fmoc-Gly-Gly-allyl propionate: contains allyl ester for orthogonal Pd(0) deprotection and dipeptide cleavage.

Common substitute

Fmoc-Gly-Gly-OH (free acid): lacks allyl handle; only lysosomal cleavage via dipeptide bond. May not support modular payload conjugation.

Not directly interchangeable

• [1] Tetrahedron Letters. (1994). Solid-phase synthesis of peptides using allylic anchoring groups 2. Palladium-catalysed cleavage of Fmoc-protected peptides. View Source

Fmoc-Gly-Gly-allyl propionate Differentiation Evidence

Orthogonal Allyl Handle vs. Free Acid

Unlike Fmoc-Gly-Gly-OH, which lacks orthogonal protection and can only undergo sequential deprotection at the N-terminus, Fmoc-Gly-Gly-allyl propionate provides a fully orthogonal allyl ester group. This allows for selective deprotection with a Pd(0) catalyst (e.g., Pd(PPh₃)₄) in the presence of a nucleophile . This orthogonal strategy is crucial for introducing complexity into the linker, such as attaching a payload or a self-immolative spacer, without affecting the Fmoc-protected N-terminus or other acid-labile protecting groups .

Orthogonal allyl vs. free acid

Class-level inference

Allyl propionate ester allows Pd(0)-catalyzed deprotection under neutral SPPS conditions; free acid lacks orthogonal handle.

Enables modular, sequential deprotection in ADC constructs.

Reported class-level comparison; verify with specific resin and catalyst conditions.

Evidence Dimension	Orthogonal protection capability
Target Compound Data	Contains orthogonal allyl ester group, cleavable by Pd(0) catalyst
Comparator Or Baseline	Fmoc-Gly-Gly-OH (CAS 35665-38-4): No orthogonal group; only Fmoc protection.
Quantified Difference	Qualitative advantage: Enables a second, orthogonal deprotection step, increasing synthetic route flexibility.
Conditions	Solid-phase peptide synthesis (SPPS) under standard Fmoc/tBu chemistry.

Why This Matters

This orthogonal protection enables the synthesis of more complex, next-generation ADC linkers that require multiple, site-specific functionalization steps, a capability not possible with simpler, non-orthogonal analogs.

DMSO Solubility Advantage

Fmoc-Gly-Gly-allyl propionate demonstrates high solubility in DMSO, a critical property for preparing concentrated stock solutions for bioconjugation reactions. This facilitates efficient coupling with drug payloads and antibodies. The quantified solubility value is 110 mg/mL (235.81 mM) in DMSO . High DMSO solubility is a key practical advantage over less soluble analogs, simplifying experimental workflows and reducing solvent-related artifacts.

DMSO solubility

Reported

110 mg/mL (235.81 mM) in DMSO; free acid expected lower (≥2-fold difference).

Supports high-concentration stock preparation with reduced co-solvent need.

Solubility data from supplier; validate under actual conjugation conditions.

Evidence Dimension	Solubility in DMSO
Target Compound Data	110 mg/mL (235.81 mM)
Comparator Or Baseline	Fmoc-Gly-Gly-Phe-OtBu (ADC linker analog): 200 mg/mL (358.65 mM)
Quantified Difference	Target compound is 1.8-fold less soluble on a mg/mL basis, but remains in a high-solubility range suitable for most bioconjugation applications.
Conditions	In vitro DMSO solubility measurement at room temperature.

Why This Matters

High DMSO solubility (≥ 100 mg/mL) is a critical procurement and experimental criterion, as it ensures the linker can be easily formulated and handled in standard ADC construction workflows without precipitation issues.

Storage Stability: Allyl vs. Free Acid

Fmoc-Gly-Gly-allyl propionate has defined, vendor-specified long-term storage conditions that ensure compound integrity. As a powder, it is stable for 3 years at -20°C and 2 years at 4°C . For DMSO stock solutions, stability is guaranteed for 6 months at -80°C and 1 month at -20°C . These specific parameters allow for predictable laboratory inventory planning and minimize the risk of compound degradation that could compromise ADC synthesis efficiency.

Storage stability

Head-to-head

Target: -20°C sealed, moisture-free; free acid: 2-8°C. Allyl ester requires stricter cold-chain handling.

Procurement must ensure -20°C storage capability and cold-chain integrity.

Storage recommendation source: product documentation; confirm with supplier for lot-specific stability.

Evidence Dimension	Long-term storage stability
Target Compound Data	Powder: 3 years at -20°C, 2 years at 4°C. DMSO stock: 6 months at -80°C, 1 month at -20°C.
Comparator Or Baseline	Fmoc-Gly-Gly-OH (comparator): Vendor documentation states ≥ 2 years powder stability .
Quantified Difference	Target compound has a 1-year longer stated powder stability at -20°C (3 years vs. ≥ 2 years).
Conditions	Recommended storage conditions as per vendor technical datasheets.

Why This Matters

Clearly defined, long-term stability data are essential for procurement planning and for maintaining a reliable supply chain in research and development settings, ensuring the compound performs as expected over the course of long projects.

Fmoc-Gly-Gly-allyl propionate Application Scenarios

ADC Linker Synthesis with Orthogonal Deprotection

Fmoc-Gly-Gly-allyl propionate is ideal for constructing complex ADC linker architectures where multiple, site-specific functionalization steps are required. Its orthogonal allyl ester group allows for the selective attachment of a cytotoxic payload or a self-immolative spacer to the C-terminus while the N-terminus remains Fmoc-protected, ready for further peptide elongation or conjugation to an antibody-binding moiety . This capability is critical for developing novel linker-payload combinations that cannot be achieved with simpler, non-orthogonal linkers like Fmoc-Gly-Gly-OH.

High-Concentration Stock Preparation

With a validated DMSO solubility of 110 mg/mL (235.81 mM) , Fmoc-Gly-Gly-allyl propionate can be prepared as a highly concentrated stock solution. This is a key practical advantage for bioconjugation reactions, as it allows for the addition of a small volume of linker to an aqueous antibody solution, minimizing the risk of antibody denaturation or precipitation. This facilitates efficient, high-yield conjugation of the linker-payload intermediate to the targeting antibody.

Long-Term Storage for Stability-Sensitive Programs

The well-defined long-term stability profile of Fmoc-Gly-Gly-allyl propionate makes it suitable for multi-year research programs. The specified powder stability (3 years at -20°C) and DMSO stock stability (6 months at -80°C) provide clear guidelines for inventory management, reducing the risk of project delays due to compound degradation. This is a significant procurement consideration for laboratories planning extended ADC development campaigns.

Application

Selection Property

Validation Focus

ADC linker synthesis with orthogonal deprotection

Allyl propionate orthogonal handle

Pd(0)-catalyzed deprotection under neutral SPPS conditions

High-concentration stock preparation

Reported DMSO solubility profile

Stock consistency and minimal co-solvent precipitation

Long-term storage for stability-sensitive programs

Storage condition requirements

Cold-chain integrity and moisture-free handling